Cas no 5947-21-7 (1,3-Dioxolane-4-methanol, 2-phenyl-, cis-)

1,3-Dioxolane-4-methanol, 2-phenyl-, cis- structure
5947-21-7 structure
Product Name:1,3-Dioxolane-4-methanol, 2-phenyl-, cis-
CAS No:5947-21-7
MF:C10H12O3
MW:180.200483322144
CID:338559
PubChem ID:71442929
Update Time:2025-04-19

1,3-Dioxolane-4-methanol, 2-phenyl-, cis- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dioxolane-4-methanol, 2-phenyl-, cis-
    • 5947-21-7
    • [(2R,4S)-2-Phenyl-1,3-dioxolan-4-yl]methanol
    • DTXSID80851779
    • Inchi: 1S/C10H12O3/c11-6-9-7-12-10(13-9)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2/t9-,10+/m0/s1
    • InChI Key: AUDDNHGBAJNKEH-VHSXEESVSA-N
    • SMILES: O1[C@H](C2C=CC=CC=2)OC[C@@H]1CO

Computed Properties

  • Exact Mass: 180.07866
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69
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